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Introduction
GSK2033 is a compound identified as an antagonist of the Liver X Receptors (LXRs), LXRα

(NR1H3) and LXRβ (NR1H2). LXRs are nuclear receptors that play a crucial role in the

regulation of lipid and glucose metabolism.[1][2] In the context of non-alcoholic fatty liver

disease (NAFLD), antagonism of LXR has been explored as a potential therapeutic strategy to

suppress hepatic lipogenesis, a key driver of the disease.[1][3] However, in vivo studies using

GSK2033 in a mouse model of NAFLD have revealed unexpected outcomes, highlighting the

complexity of targeting LXR signaling.

These application notes provide a summary of the dosage and administration of GSK2033 in a

diet-induced obese (DIO) mouse model of NAFLD, based on published preclinical research.

The protocols and data presented are intended to serve as a guide for researchers designing

similar in vivo studies.
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The following table summarizes the quantitative data from a key study investigating the effects

of GSK2033 in a mouse model of NAFLD.

Parameter Details Reference

Animal Model Diet-induced obese (DIO) mice [1]

Compound GSK2033 [1]

Dosage 30 mg/kg [1]

Administration Route Intraperitoneal (i.p.) injection [1]

Frequency Once daily [1]

Duration of Treatment 1 month [1]

Key Findings

- No effect on hepatic

steatosis.[1][4] - Unexpectedly

induced the expression of

lipogenic genes (e.g., Fasn,

Srebf1).[1][4] - Showed

promiscuous activity, targeting

other nuclear receptors.[1][3]
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Caption: Intended mechanism of GSK2033 as an LXR antagonist to suppress lipogenic gene

transcription.

Experimental Workflow for In Vivo Study

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15604734/docs?utm_src=pdf-body-img#application-notes-and-protocols-gsk2033-in-mouse-models-of-nafld
https://www.benchchem.com/product/b15604734/docs?utm_src=pdf-body#application-notes-and-protocols-gsk2033-in-mouse-models-of-nafld
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NAFLD Model Induction

Treatment Phase

Analysis

Diet-Induced Obese (DIO)
Mouse Model

Daily i.p. Injection
GSK2033 (30 mg/kg)

or Vehicle

1 Month

Collect Liver and
Plasma Samples

Gene Expression Analysis
(qPCR)

Blood Chemistry
Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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